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Compound of Interest

5-Chloro-2-(chloromethyl)pyridine
Compound Name:

hydrochloride
CAS No.: 124425-84-9
Cat. No.: B595618

Get Quote

\ J

Strategic Building Block for Kinase Inhibitor & Bioactive
Scaffold Design[2]
Executive Summary

5-Chloro-2-(chloromethyl)pyridine hydrochloride is a high-value heterocyclic electrophile
used extensively in medicinal chemistry to introduce the (5-chloropyridin-2-yl)methyl moiety.
Unlike its regioisomer (the agrochemical giant 2-chloro-5-chloromethylpyridine), this specific
isomer is a specialized tool for "scaffold hopping"” in drug discovery, particularly for optimizing
binding affinity in serine/threonine kinase inhibitors and antiviral agents.

This guide provides a rigorous technical analysis of its synthesis, reactivity profile, and handling
protocols, designed for researchers requiring high-purity functionalization of complex
heterocycles.

Chemical Identity & Structural Distinction
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Crucial Distinction: Researchers must distinguish this compound from its more common isomer.
The position of the chlorine atom and the chloromethyl group fundamentally alters the
electronic properties and steric vector of the resulting pharmacophore.

Property Specification

Chemical Name 5-Chloro-2-(chloromethyl)pyridine hydrochloride
CAS Number (Salt) 124425-84-9

CAS Number (Free Base) 10177-24-9

Molecular Formula CeHsCI2N[1][2][3] - HCI (CeHesCI3N)

Molecular Weight 198.48 g/mol

Structural Feature Pyridine ring with Cl at C5 and -CHzCl at C2
Physical State White to off-white crystalline solid (hygroscopic)

B Soluble in DMSO, Methanol; Decomposes in
Solubility .
water

Synthetic Pathways & Mechanism

To achieve pharmaceutical-grade purity (>98%), the Reductive-Chlorination Route (Route A) is
superior to direct radical halogenation, which often yields inseparable isomers.

Validated Synthesis Protocol (The "Alcohol Route")

This pathway ensures regiochemical integrity by building from the defined 5-chloropicolinic acid
scaffold.

Step 1: Esterification
e Precursor: 5-Chloropicolinic acid.[4]
o Reagent: SOCl2 / MeOH.

e Product: Methyl 5-chloropicolinate.
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Step 2: Reduction
e Reagent: NaBH4 in MeOH (0°C to RT).
e Mechanism: Hydride transfer to the ester carbonyl, yielding (5-chloropyridin-2-yl)methanol.

 Critical Control: Maintain temperature <10°C during addition to prevent over-reduction or ring

opening.
Step 3: Chlorination (Deoxychlorination)
e Reagent: Thionyl Chloride (SOCIz) in DCM or Toluene (cat. DMF).[4]

e Mechanism: Formation of an alkyl chlorosulfite intermediate, followed by S N2 substitution
by chloride ion.

o Salt Formation: The product is isolated as the hydrochloride salt to prevent polymerization
and hydrolysis.

Reaction Mechanism Visualization

The following diagram illustrates the transformation logic and the critical S_N2 reactivity node.
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Figure 1: Step-wise synthesis ensuring regiochemical purity. The final chlorination step
converts the hydroxyl group into a highly reactive electrophile.

Applications in Drug Development

The (5-chloropyridin-2-yl)methyl group serves as a critical pharmacophore in several

therapeutic areas.

Kinase Inhibitor Design
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In the development of Serine/Threonine Kinase Inhibitors, this moiety is often attached to the
N-terminus of core scaffolds (e.g., tetraazabenzo[cd]azulene derivatives).

e Function: The pyridine nitrogen provides a hydrogen bond acceptor site, while the 5-chloro
substituent fills hydrophobic pockets (lipophilic efficiency), improving potency against targets
like ERK or p38 MAPK.

Antiviral & Radioprotective Agents

e Mechanism: The chloromethyl group acts as an alkylating agent to couple with nucleophilic
centers (amines, thiols) on biologically active cores.

o Example: Synthesis of radioprotective agents involving ((5-chloropyridin-2-yl)methyl)thio
motifs, where the sulfur atom displaces the chlorine.

Reactivity Profile (The "Electrophilic Handle")

The benzylic-like position at C2 is highly activated for Nucleophilic Substitution (S_N2).

Nucleophile Reaction Product Class Application

Primary Amines (R-NH2) Secondary Amines Kinase hinge binders

Thiols (R-SH) Thioethers Metabolic stability enhancers
Alkoxides (R-O) Ethers Solubility modulators

Handling, Stability & Safety Protocols

Hazard Class: Corrosive (Category 1B), Acute Toxicity (Oral).

Stability Matrix

¢ Moisture Sensitivity: High. The HCI salt is hygroscopic. Hydrolysis yields the alcohol and HCI
gas.

e Thermal Stability: Stable up to ~125°C (melting point), but prolonged heating can induce
polymerization.
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Storage & Handling Protocol

o Atmosphere: Must be handled under an inert atmosphere (Nitrogen or Argon).
o Storage: Store at 2°C — 8°C in a tightly sealed, corrosion-resistant container. Desiccate.

o PPE: Double nitrile gloves, chemical splash goggles, and a face shield. All operations must
occur in a functioning fume hood.

Analytical Characterization Standards

To validate the identity and purity of the synthesized compound, the following parameters must
be met.

HPLC Method (Purity Check)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5um, 4.6 x 150mm).

Mobile Phase:

o A:0.1% TFA in Water.

o B: Acetonitrile.

Gradient: 10% B to 90% B over 20 min.

Detection: UV at 254 nm.

Acceptance Criteria: Purity > 98.0% (Area %).

'H-NMR Interpretation (DMSO-de, 400 MH2)

e 0 8.60 (d, 1H): Proton at C6 (adjacent to Nitrogen).
e 6 7.95 (dd, 1H): Proton at C4.
e 0 7.60 (d, 1H): Proton at C3.

e 04.90 (s, 2H): Methylene protons (-CH2zCl). Key diagnostic peak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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